C.I. Acid green 81
Description
C.I. Acid Green 81, also known by trade names such as Alizarine Brilliant Green 6GW, Nylosan Brilliant Green F 6GLN, and Telon Fast Green 6G, is a green powder used primarily in the textile industry. colorfuldyes.combestchem.hucas.org Its classification as an acid dye places it within a crucial category of colorants used for protein fibers like wool and silk, as well as synthetic polyamides like nylon. colorfuldyes.commdpi.com
Interactive Table: Chemical Identifiers for this compound
| Identifier | Value |
| Chemical Name | This compound |
| CAS Number | 12234-89-8 |
| EINECS Number | 602-532-4 |
| Synonyms | Alizarine Brilliant Green 6GW, Nylosan Brilliant Green F 6GLN, Telon Fast Green 6G |
Data sourced from multiple chemical supplier databases.
Acid dyes are water-soluble anionic dyes valued for their vibrant colors and their ability to be applied from an acidic dye bath. mdpi.comcapitalresin.com Their application on protein and polyamide fibers involves the formation of ionic bonds between the anionic groups on the dye molecule (commonly sulfonic acid groups) and the protonated amino groups of the fiber. mdpi.com This dyeing process is relatively straightforward and cost-effective, which has led to the widespread use of acid dyes in the textile and leather industries. futuremarketinsights.comalibaba.com
The industrial significance of acid dyes is, however, paralleled by considerable environmental concerns. A significant portion of these dyes, estimated at 10-15%, may not fix to the fabric during the dyeing process and are subsequently released into wastewater. nih.gov The discharge of this dye-laden effluent into water bodies is a major source of pollution. researchgate.netalderbioinsights.co.uk The presence of these dyes in aquatic environments can reduce light penetration, inhibiting photosynthesis and disrupting the ecosystem. nih.gov Furthermore, the complex aromatic structures of many synthetic dyes make them resistant to biodegradation, leading to their persistence in the environment. apacsci.comfrontiersin.org Some dye constituents and their breakdown products, such as aromatic amines from azo dyes, can be toxic and carcinogenic. nih.govnih.gov
These environmental challenges have spurred extensive research into remediation technologies for dye-containing wastewater. Methods such as coagulation, flocculation, adsorption on materials like activated carbon, and advanced oxidation processes are actively being investigated and implemented to decolorize and detoxify textile effluents. mdpi.comresearchgate.net
The development of synthetic dyes, including anthraquinone (B42736) derivatives, marked a revolutionary shift in the textile industry. capitalresin.combritannica.com Early research focused on synthesizing new chromophores to expand the available color palette and improve dye properties. The study of anthraquinone dyes, in particular, has been extensive. These dyes are known for their structural stability and good lightfastness. nih.govfrontiersin.org
Research perspectives have evolved from pure synthesis and application to addressing the environmental and health impacts of these compounds. Modern research on anthraquinone dyes often investigates their potential toxicological effects and their interactions with biological systems. nih.govebi.ac.uk For instance, studies have explored the use of alizarin (B75676) and its derivatives as biological stains, particularly for detecting calcium deposits in tissues. cargohandbook.comwikipedia.org Concurrently, there is a growing body of research focused on the biodegradation and detoxification of anthraquinone dyes, as their fused aromatic ring structure makes them particularly resistant to environmental degradation. frontiersin.org
Current academic inquiry specifically targeting this compound is sparse. The available information is predominantly from commercial suppliers and broader studies on textile dyes. A 2016 forensic science research report included this compound in a comprehensive study aimed at developing an analytical system for identifying fiber dyes, listing its chemical class as "anthraquinone". ojp.gov This indicates its relevance in the forensic analysis of textiles.
The primary application of this compound is for the dyeing of silk, wool, and nylon, where it can be used for monochrome dyeing or in combination with other colors to achieve deep, bright shades. colorfuldyes.com Commercial data indicates it has a solubility of 50 g/L in water at 90°C. colorfuldyes.com
The broader academic inquiry relevant to this compound falls under the general research on acid dyes and their environmental impact. This includes studies on:
Wastewater Treatment: Research on the removal of acid dyes from aqueous solutions using various adsorbents and chemical processes is ongoing. For example, a study on the removal of Acid Green 68:1 (a different but related dye) investigated the efficacy of layered double hydroxides as adsorbents. researchgate.net
Dyeing Process Optimization: Studies aim to improve the efficiency of the dyeing process to reduce the amount of dye released in wastewater. This includes investigating the effects of pH, temperature, and auxiliary chemicals on dye exhaustion and fixation. researchgate.netsciencepublishinggroup.com
Development of Greener Dyes: There is a continuous effort to synthesize new dyes with improved environmental profiles, including those with higher fixation rates and lower toxicity. nih.govscielo.org.mx
Interactive Table: Reported Properties and Applications of this compound
| Property | Value/Description |
| Appearance | Green Powder |
| Primary Application | Dyeing of silk, nylon, and wool |
| Solubility | 50 g/L (at 90°C) |
| Purity (Typical) | ≥95% |
| Moisture Content (Typical) | <8% |
Data sourced from commercial supplier specifications. colorfuldyes.com
Properties
CAS No. |
12234-89-8 |
|---|---|
Molecular Formula |
C8H3F5O |
Synonyms |
C.I. Acid green 81 |
Origin of Product |
United States |
Synthetic Methodologies and Structural Modification Research of C.i. Acid Green 81
Advanced Synthetic Routes for C.I. Acid Green 81 and Analogues
This compound is a bright green anionic dye. google.com Its synthesis and the development of its analogues are driven by the need for dyes with specific properties for various applications, including dyeing silk, nylon, and wool. tkechemi.com Research in this area focuses on creating more efficient and environmentally friendly synthetic methods, as well as modifying the dye's structure to tailor its properties for specialized research applications.
Investigation of Novel Condensation and Reduction Pathways
The traditional synthesis of triarylmethane dyes, a class to which this compound belongs, often involves condensation and oxidation reactions. worlddyevariety.com A common method for a related dye, C.I. Acid Green 3, involves the condensation of benzaldehyde (B42025) with α-(N-ethylanilino)-meta-toluenesulfonic acid, followed by oxidation. nih.gov
Recent research has explored various novel pathways to improve these classical methods. For instance, the Guareschi–Thorpe condensation, which reacts cyanoacetamide with a 1,3-diketone, offers a route to highly substituted pyridones, which can be precursors in more complex dye syntheses. beilstein-journals.org Another approach involves the Knoevenagel condensation, which has been utilized in the synthesis of certain heterocyclic compounds that can be further elaborated into dye structures. beilstein-journals.org
Reduction steps are also crucial in dye synthesis. While traditional methods might employ reagents that can cause catalyst poisoning, newer methods utilize systems like magnesium in methanol (B129727) to achieve efficient reduction of double bonds. beilstein-journals.org The development of one-pot synthesis methods, combining multiple reaction steps such as imine formation, cyclization, and oxidation, is also a significant area of investigation to streamline the production of complex dye molecules. mdpi.com
Exploration of Green Chemistry Principles in this compound Synthesis
The principles of green chemistry are increasingly being applied to the synthesis of dyes to minimize environmental impact. tandfonline.com This includes the use of greener solvents, solvent-free reactions, and the development of more efficient, waste-reducing processes. tandfonline.com
Water is an ideal green solvent due to its non-toxicity and availability, and its use is being explored in various synthetic reactions, including Suzuki coupling and epoxidation. tandfonline.commdpi.com For reactions where reactants have limited water solubility, performing them "on water" can still be a viable green alternative. mdpi.com
The use of alternative energy sources like microwave irradiation is also a key aspect of green dye synthesis. mdpi.com Microwave-assisted synthesis can lead to shorter reaction times and potentially higher yields compared to conventional heating methods. mdpi.com Furthermore, the development of metal-free catalytic systems and the use of biodegradable reagents like L-ascorbic acid as a reducing agent are being investigated to reduce the reliance on hazardous materials. tandfonline.comcnr.it
Derivatization Strategies for Tailored Research Applications
Derivatization, the process of chemically modifying a molecule, is a key strategy for tailoring the properties of dyes like this compound for specific research applications. nih.gov This can involve introducing various functional groups to alter characteristics such as solubility, binding affinity, and spectroscopic properties. nih.gov
For example, introducing chromophores or fluorophores can enhance detection in analytical techniques. nih.gov Chemical derivatization is also used to attach labels to molecules for tracking purposes in biological systems or to link them to surfaces for interaction studies. nih.govcopernicus.org The choice of derivatizing agent and reaction conditions is crucial for achieving the desired modification while minimizing degradation of the original dye molecule. nih.gov For instance, acids with lower pKa values, such as citric acid, have been shown to improve the yield of certain derivatization reactions at lower temperatures. nih.gov
Interactive Data Table: Derivatization Reagents and Their Applications
| Reagent | Application | Reference |
| Glacial Acetic Acid | Enhances derivatization reactions. nih.gov | nih.gov |
| Citric Acid | Can improve derivatization yields at lower temperatures compared to acetic acid. nih.gov | nih.gov |
| 2-Aminobenzamide (2-AB) | Introduces hydrophobic properties for reversed-phase chromatography. nih.gov | nih.gov |
| 2-Aminopyridine (APTS) | Used for derivatization of oligosaccharides. nih.gov | nih.gov |
Impurity Profiling and Purification Methodologies in Synthesis
The synthesis of dyes invariably produces impurities that can affect the final product's quality and performance. frontiersin.org Therefore, robust methods for impurity profiling and purification are essential.
Common impurities can include unreacted starting materials, by-products from side reactions, and inorganic salts. nih.govfrontiersin.org For instance, in the synthesis of a related dye, a trisulfonic acid derivative was identified as a potential by-product. worlddyevariety.com In some commercial dye products, purity specifications may allow for a certain percentage of inorganic salts and water content. nih.gov
A variety of analytical techniques are employed for impurity profiling. High-performance liquid chromatography (HPLC) is a powerful tool for separating and quantifying impurities. europa.eu Spectrophotometric methods are used to determine the total color content, though they may also detect other organic impurities. europa.eufao.org
Purification of the crude dye product is critical to meet quality standards. Diafiltration is a membrane-based technique used to remove unwanted salts and synthesis by-products. google.com Other methods include solid-phase extraction (SPE) and various forms of chromatography, such as anion-exchange and reversed-phase chromatography. acs.org The choice of purification method depends on the nature of the dye and the impurities present.
Interactive Data Table: Analytical Techniques for Impurity Analysis
| Technique | Purpose | Reference |
| High-Performance Liquid Chromatography (HPLC) | Separation and quantification of organic impurities. europa.eu | europa.eu |
| Spectrophotometry | Determination of total color content. europa.eufao.org | europa.eufao.org |
| Liquid Chromatography-Mass Spectrometry (LC-MS) | Identification and characterization of impurities. fao.orgscirp.org | fao.orgscirp.org |
| Nuclear Magnetic Resonance (NMR) Spectroscopy | Structural elucidation of impurities. nih.gov | nih.gov |
Advanced Analytical Research Methodologies for C.i. Acid Green 81 in Complex Matrices
Chromatographic Techniques for Separation and Quantification
Chromatography is indispensable for separating C.I. Acid Green 81 from other components in a mixture, which is a critical step for accurate quantification and identification. The choice of technique often depends on the complexity of the sample matrix and the required analytical resolution.
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of water-soluble anionic dyes like this compound. najah.eduemerald.comresearchgate.net When coupled with a UV-Visible or Diode Array Detector (DAD), HPLC allows for both the separation and quantification of the dye. researchgate.netmdpi.com The method's strength lies in its ability to separate complex mixtures of dyes, which is common in textile effluents and commercial dye formulations. emerald.comcu.edu.eg
Research findings indicate that reversed-phase HPLC (RP-HPLC) is the most common approach. In this mode, a nonpolar stationary phase (like C18) is used with a polar mobile phase. The mobile phase typically consists of an aqueous buffer (e.g., ammonium (B1175870) acetate, phosphate (B84403) buffer) and an organic modifier (e.g., acetonitrile (B52724) or methanol). najah.edumdpi.com Gradient elution, where the proportion of the organic modifier is increased over time, is often employed to achieve optimal separation of multiple dyes with different polarities. Visible detection is set at the wavelength of maximum absorbance (λmax) for this compound, which ensures high sensitivity for quantification. While specific λmax for Acid Green 81 is not readily published in general literature, related anthraquinone (B42736) and triarylmethane green dyes show strong absorbance in the 600-720 nm range. nih.govavantorsciences.com Ultra-High Performance Liquid Chromatography (UPLC), an evolution of HPLC, offers faster analysis times and lower detection limits due to the use of smaller particle size columns. ojp.gov
| Parameter | Typical Conditions for Acid Dye Analysis |
| Stationary Phase | Reversed-Phase C18 or C8 |
| Mobile Phase | Acetonitrile/Methanol (B129727) and aqueous buffer (e.g., ammonium acetate) najah.edumdpi.com |
| Elution Mode | Gradient or Isocratic najah.edu |
| Detector | Diode Array Detector (DAD) or UV-Visible Detector researchgate.netmdpi.com |
| Detection Wavelength | Set at λmax in the visible region (e.g., ~600-720 nm for green dyes) nih.govavantorsciences.com |
Planar chromatography, particularly High-Performance Thin-Layer Chromatography (HPTLC), serves as a rapid, cost-effective, and high-throughput alternative to HPLC for the analysis of dyes. ajgreenchem.comuni-giessen.de This technique is valuable for screening purposes, quality control, and the identification of dyes in various samples, including textiles. ojp.govnih.gov HPTLC offers the advantage of analyzing multiple samples simultaneously on a single plate, significantly reducing analysis time and solvent consumption. uni-giessen.deuni-giessen.de
For the analysis of acid dyes, HPTLC is typically performed on silica (B1680970) gel or reversed-phase (e.g., RP-18) plates. akjournals.com A suitable mobile phase is selected to achieve separation based on the differential migration of the dye components. The resulting separated spots are quantified using a densitometer, which measures the absorbance or fluorescence of the spots directly on the plate. uni-giessen.de The identity of the dye can be confirmed by comparing its retention factor (Rf) value and its in-situ spectrum with that of a known standard. ojp.gov Studies have shown that HPTLC can be used to separate and identify dyes even from minute fiber samples following an appropriate extraction step. ojp.gov
| Parameter | Typical Conditions for HPTLC Dye Analysis |
| Stationary Phase | HPTLC Silica Gel 60 F254, RP-18, or Cyano plates uni-giessen.deuni-giessen.de |
| Mobile Phase | Varies by dye class; often mixtures of solvents like toluene, ethyl acetate, formic acid, or methanol-buffer solutions uni-giessen.descientificliterature.org |
| Development Mode | Automated Multiple Development (AMD) or isocratic development in a saturated chamber hebmu.edu.cn |
| Detection | Densitometric scanning in absorbance or fluorescence mode; visual assessment under UV (254/366 nm) and white light uni-giessen.de |
| Identification | Comparison of Rf values and in-situ spectra with standards uni-giessen.deojp.gov |
High-Performance Liquid Chromatography (HPLC) with Visible Detection
Spectroscopic Characterization and Quantification in Research Contexts
Spectroscopic methods are crucial for both quantifying dye concentrations and gaining deep structural insights. They can be used as standalone techniques or in conjunction with chromatographic separations for definitive identification.
UV-Visible spectrophotometry is a fundamental technique for the quantitative analysis of this compound in solution. The method is based on Beer-Lambert's law, where the absorbance of the dye solution at its λmax is directly proportional to its concentration. chesci.com It is a simple, rapid, and accessible method for monitoring dye concentrations in applications like wastewater treatment studies. thescipub.com
In forensic science and textile research, UV-Visible microspectrophotometry (MSP) is a powerful, non-destructive technique for analyzing the color of single textile fibers. nih.govnih.gov MSP combines a microscope with a spectrophotometer, allowing for the acquisition of absorbance spectra from microscopic sample areas. azom.commccroneinstitute.org This is particularly useful for comparing a fiber of unknown origin with a reference sample, as the resulting spectra provide a detailed fingerprint of the dye present. researchgate.net The technique can capture information about the dye, additives, and even the fiber substrate itself. azom.com While generally non-destructive, care must be taken as photofading (color loss) can occur with prolonged exposure to the instrument's light source, especially with certain dye-fiber combinations. nih.govnih.gov
| Technique | Application | Key Findings |
| UV-Visible Spectrophotometry | Quantification of dye in aqueous solutions thescipub.com | Provides concentration data based on absorbance at λmax. |
| Microspectrophotometry (MSP) | Non-destructive color analysis of single fibers azom.comresearchgate.net | Generates absorbance spectra for fiber comparison and dye characterization. mccroneinstitute.org |
Vibrational spectroscopy, comprising Fourier Transform Infrared (FTIR) and Raman spectroscopy, provides detailed information about the molecular structure of dyes. These techniques are complementary and can be used to identify functional groups and provide a unique spectral fingerprint of the analyte.
FTIR spectroscopy measures the absorption of infrared radiation by a molecule, causing vibrations of its chemical bonds. The resulting spectrum reveals the presence of specific functional groups (e.g., C=O, S=O from sulfonate groups, N-H, aromatic rings) within the dye's structure. ekb.egscirp.org When analyzing dyed fibers, Attenuated Total Reflection (ATR)-FTIR is often used. However, the dye's signals can be masked by the strong absorbance of the fiber itself (e.g., wool or nylon), making identification challenging. ojp.govnih.gov
Raman spectroscopy, on the other hand, involves inelastic scattering of monochromatic light. It often provides a more distinct fingerprint of the dye molecule with less interference from the fiber matrix, especially when using near-infrared (NIR) laser excitation to minimize fluorescence. nih.govresearchgate.net Raman microspectroscopy can be used to analyze dyes directly on a single fiber, providing valuable chemical information that complements MSP data. researchgate.net The combination of HPTLC for separation followed by Raman spectroscopy of the separated spots is a powerful strategy for dye identification. ojp.gov
| Functional Group (Expected in Anthraquinone Dyes) | Typical FTIR Wavenumber (cm⁻¹) | Typical Raman Shift (cm⁻¹) |
| Aromatic C-H Stretch | 3100-3000 | 3100-3000 |
| Anthraquinone C=O Stretch | ~1675 | ~1670 |
| Aromatic C=C Stretch | 1600-1450 | 1600-1580 |
| Sulfonate (S=O) Asymmetric Stretch | ~1200 | ~1180 |
| Sulfonate (S=O) Symmetric Stretch | ~1050 | ~1040 |
| C-N Stretch (Arylamine) | 1340-1250 | 1350-1280 |
Note: These are general ranges and can shift based on the specific molecular environment.
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful analytical technique for the unambiguous structural elucidation of organic molecules, including dyes like this compound. acs.org While chromatography and other spectroscopic methods can suggest an identity, NMR provides definitive proof of the chemical structure by probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C). researchgate.net
¹H NMR spectroscopy provides information on the number of different types of protons, their electronic environment, and their proximity to other protons. rsc.org ¹³C NMR provides a count of the distinct carbon atoms in the molecule. nih.gov For complex structures like this compound, advanced two-dimensional (2D) NMR techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are employed to establish the complete bonding framework and definitively assign all proton and carbon signals. capes.gov.br Due to the requirement for pure samples and relatively lower sensitivity compared to other methods, NMR is not a routine screening tool but is essential in a research context for characterizing new dye structures or verifying the structure of reference standards. acs.orgrsc.org
| Nucleus / Technique | Information Provided | Expected Chemical Shift (δ) Region for Anthraquinone Core |
| ¹H NMR | Proton environment, splitting patterns (J-coupling), integration | Aromatic Protons: δ 7.0-9.0 ppm |
| ¹³C NMR | Number and type of carbon atoms | Aromatic Carbons: δ 110-150 ppm; Carbonyl (C=O) Carbons: δ > 180 ppm |
| 2D NMR (COSY, HSQC, HMBC) | Connectivity between protons and carbons, long-range correlations | Establishes the complete molecular skeleton and substituent positions capes.gov.br |
Diffuse Reflectance Spectrophotometry for Solid-Phase Quantification
Diffuse reflectance spectrophotometry (DRS) is a non-destructive analytical technique employed for the direct quantification of colorants on solid substrates, proving particularly useful for analyzing dyes like this compound on textiles. This method circumvents the need for dye extraction from the material. The core of this technique is the Kubelka-Munk equation, which establishes a relationship between the diffuse reflectance of a dyed sample and its absorption (K) and scattering (S) coefficients. gavinpublishers.comtaylorandfrancis.com
The Kubelka-Munk equation is expressed as:
K/S = (1 - R)² / 2R
Here, 'R' represents the diffuse reflectance of the sample. The K/S ratio is proportional to the concentration of the dye. By measuring the reflectance at the wavelength of maximum absorption (λmax) for this compound, its concentration on the solid phase can be determined. gavinpublishers.com A calibration curve is created by plotting K/S values against known dye concentrations, which is then used to quantify the dye in unknown samples. core.ac.uk
It is important to note that the accuracy of DRS measurements can be influenced by several factors, including the type of fiber, the presence of other chemicals, and the physical state of the sample. gavinpublishers.com While the standard Kubelka-Munk equation is widely used, its reliability can decrease at higher dye concentrations. core.ac.ukresearchgate.net In such cases, modified equations or alternative models may be necessary to ensure accurate quantification. researchgate.net
Method Validation and Performance Metrics in Analytical Research (e.g., Detection Limits, Repeatability, Selectivity)
Method validation is a critical process that ensures the reliability and accuracy of analytical procedures for this compound. Key performance metrics are established during this process.
Detection Limits: The limit of detection (LOD) is the lowest concentration of an analyte that can be reliably detected, while the limit of quantification (LOQ) is the lowest amount that can be quantitatively measured with precision and accuracy. mdpi.comscielo.org.cocropj.com These values are crucial for determining the sensitivity of a method. For instance, a study on the related dye Acid Green 16 using DRS reported an LOD of 0.3 μmol L⁻¹ and an LOQ of 1.0 μmol L⁻¹. rsc.org For other analytical techniques like high-performance liquid chromatography (HPLC), LODs for various dyes can range from 0.66 to 27.78 µg/L. mdpi.com
Repeatability: Also known as precision, repeatability measures the consistency of results from the same sample under the same conditions. scielo.org.cocropj.com It is often expressed as the relative standard deviation (RSD). A study on Acid Green 16 showed RSD values below 4% for repeatability and reproducibility, indicating good precision. rsc.org For HPLC methods, intra-day and inter-day precision are assessed, with acceptable RSD values typically being below 5%. mdpi.com
Selectivity: This refers to the method's ability to accurately measure the analyte in the presence of other components. ich.org In the analysis of this compound, selectivity is important to avoid interference from other dyes or substances present in the sample matrix. rsc.org
| Performance Metric | Description | Typical Considerations for this compound Analysis |
|---|---|---|
| Limit of Detection (LOD) | The lowest concentration of the dye that can be reliably detected. scielo.org.counirioja.es | Dependent on the analytical technique and the complexity of the sample matrix. rsc.org |
| Limit of Quantification (LOQ) | The lowest concentration of the dye that can be quantitatively determined with acceptable precision and accuracy. scielo.org.counirioja.es | Crucial for accurate measurement of low dye concentrations. rsc.org |
| Repeatability (Precision) | The closeness of agreement between multiple measurements of the same sample under the same conditions. scielo.org.cocropj.com | Expressed as Relative Standard Deviation (RSD); influenced by the homogeneity of the sample. rsc.org |
| Selectivity | The ability to measure the dye in the presence of other interfering substances. ich.org | Important for complex matrices to avoid false positive or inaccurate results. rsc.org |
| Accuracy | The closeness of a measured value to the true value. ich.org | Assessed using certified reference materials or by comparison with a reference method. ich.org |
| Linearity | The ability of the method to produce results that are directly proportional to the concentration of the dye within a given range. mdpi.comcropj.com | Determined by the correlation coefficient (R²) of the calibration curve. mdpi.com |
Application of Analytical Techniques in Forensic and Material Science Investigations
Analytical techniques for this compound find significant applications in both forensic and material science.
Forensic Science: In forensic investigations, the analysis of dyes from textile fibers can provide crucial evidence linking a suspect or victim to a crime scene. ojp.gov this compound is an anthraquinone dye, and its identification on fibers can be a key piece of evidence. ojp.gov Techniques like micro-extraction followed by capillary electrophoresis or ultra-performance liquid chromatography (UPLC) coupled with mass spectrometry can be used for the identification of such dyes from minute fiber samples. ojp.gov The low concentration of dyes in fibers, often less than 0.025%, presents a significant analytical challenge. ojp.gov
Material Science: In the field of material science, these analytical methods are vital for the development and quality control of dyed materials. They are used to study the dyeing process, including the effects of different chemicals and conditions on dye uptake and fixation. gavinpublishers.comelsevier.es Understanding the properties of dyes and their interactions with various substrates, such as leather or textiles, is essential for producing materials with desired color and fastness properties. elsevier.es
Environmental Fate and Remediation Research of C.i. Acid Green 81
Degradation Pathways and Mechanisms in Aquatic Systems
The breakdown of C.I. Acid Green 81 in water has been explored through various advanced methods, each leveraging different chemical principles to achieve its decomposition into less harmful substances.
Photochemical Degradation Studies
Photochemical degradation involves the use of light to initiate chemical reactions that break down dye molecules. uniroma1.it Processes such as the Photo-Fenton process and UV-assisted oxidation have been investigated for their efficacy in degrading dyes. These methods often rely on the generation of highly reactive hydroxyl radicals (•OH) which are powerful oxidizing agents capable of mineralizing complex organic compounds like dyes into simpler products such as CO2 and H2O. uniroma1.it The efficiency of these processes can be influenced by factors like pH and the concentration of reagents. uniroma1.it
Electrochemical and Photoelectrochemical Oxidation Research
Electrochemical oxidation offers a method for dye degradation by generating oxidants on an anode surface. acs.org This can occur through direct oxidation on the electrode or indirect oxidation via electrochemically generated species like chlorine. acs.org Studies on similar acid dyes have utilized various anode materials, including graphite (B72142) and titanium electrodes coated with metal oxides like TiO2/RuO2, to effectively decolorize and mineralize the dye. acs.orgelectrochemsci.org The effectiveness of these processes is dependent on parameters such as current density, pH, and the presence of electrolytes like NaCl. acs.org Photoelectrochemical oxidation combines electrochemical methods with UV irradiation, which can enhance the generation of reactive oxygen species and improve degradation efficiency. electrochemsci.org
Catalytic and Photocatalytic Decomposition
Catalytic and photocatalytic methods employ catalysts to accelerate the degradation of dyes. In photocatalysis, a semiconductor catalyst, such as titanium dioxide (TiO2), is activated by light to produce electron-hole pairs. acs.org These charge carriers then react with water and oxygen to form reactive radicals that degrade the dye molecules. acs.orgmdpi.com The efficiency of photocatalytic degradation is influenced by the type of catalyst, its surface area, the light source, and the pH of the solution. acs.org For instance, the degradation of C.I. Acid Green 25, a structurally similar dye, was effectively achieved using a Pt/P25 catalyst, resulting in up to 90% Total Organic Carbon (TOC) removal. electrochemsci.orgresearchgate.net
Oxidative Degradation via Advanced Oxidation Processes (AOPs)
Advanced Oxidation Processes (AOPs) are characterized by the in-situ generation of highly reactive radicals, primarily hydroxyl radicals (•OH), to oxidize organic pollutants. mdpi.com These processes include the use of oxidants like ozone (O3), hydrogen peroxide (H2O2), peracetic acid, and persulfate (S2O8^2-). mdpi.com For example, the UV/S2O8^2- process has been shown to be effective in removing Acid Green 3, achieving 95% removal under optimal conditions. brieflands.com The Fenton process, which uses H2O2 in the presence of Fe^2+ ions, is another powerful AOP that has demonstrated high efficiency in decolorizing and reducing the Chemical Oxygen Demand (COD) of dye solutions. manuscriptsystem.com
Table 1: Comparison of AOPs for Acid Dye Degradation
| AOP Method | Target Dye | Oxidant/Catalyst | Optimal pH | Removal Efficiency | Reference |
|---|---|---|---|---|---|
| UV/S2O8^2- | Acid Green 3 | Persulfate | 3 | 95% | brieflands.com |
| Fenton Process | C.I. Acid Green 1 | H2O2, Fe^2+ | 3 | Total color removal, 86% COD removal | manuscriptsystem.com |
| Photocatalysis | C.I. Acid Green 25 | Pt/P25 | - | 90% TOC removal | electrochemsci.orgresearchgate.net |
Mechanistic Investigation of Radical Species in Degradation Processes
Understanding the role of different radical species is crucial for optimizing degradation processes. In AOPs, hydroxyl radicals (•OH) are often the primary species responsible for the initial attack on the dye molecule. mdpi.com However, other radicals like superoxide (B77818) radicals (•O2−) and sulfate (B86663) radicals (SO4•−) can also play a significant role, depending on the specific AOP employed. mdpi.com Radical scavenger studies are commonly used to identify the key reactive species. For example, t-butanol is used to quench •OH radicals, while other scavengers can target superoxide radicals or holes (h+), helping to elucidate the degradation mechanism. mdpi.com The ultimate goal of these processes is the complete mineralization of the dye into harmless inorganic substances like CO2 and H2O. mdpi.com
Adsorption Studies for Removal from Aqueous Solutions
Adsorption is a widely used and effective method for removing dyes from wastewater due to its simplicity and operational flexibility. Various low-cost adsorbents have been investigated for their capacity to remove acid dyes from aqueous solutions.
Research has shown that materials like calcined and uncalcined layered double hydroxides (LDHs) can be effective adsorbents for acid dyes. For instance, calcined LDH exhibited a greater adsorption capacity for Acid Green 68:1 (154.8 mg g-1) compared to its uncalcined form (99.1 mg g-1). researchgate.net The adsorption process in this case was well-described by the Langmuir isotherm model, and the kinetics followed a pseudo-second-order model. researchgate.net
Other studies have explored the use of natural materials such as Azadirachta indica (neem) leaf powder and various agricultural wastes modified with citric acid as potential adsorbents. academicjournals.orgmdpi.com The effectiveness of these adsorbents is often dependent on factors like contact time, initial dye concentration, adsorbent dosage, and pH. academicjournals.orgmdpi.com The modification of adsorbents, such as acid activation of clays, can enhance their physicochemical properties and improve their adsorption capacity for dyes like malachite green.
Table 2: Adsorption Capacities of Various Adsorbents for Acid Dyes
| Adsorbent | Target Dye | Adsorption Capacity (mg g-1) | Isotherm Model | Kinetic Model | Reference |
|---|---|---|---|---|---|
| Calcined LDH | Acid Green 68:1 | 154.8 | Langmuir | Pseudo-second order | researchgate.net |
| Uncalcined LDH | Acid Green 68:1 | 99.1 | Langmuir | - | researchgate.net |
Characterization of Novel Adsorbents
A variety of low-cost and novel adsorbents have been investigated for their efficacy in removing this compound and other similar dyes. These materials are often characterized by their porous structure, high surface area, and the presence of functional groups that facilitate dye uptake. mdpi.comrsc.orgdokumen.pub
Layered Double Hydroxides (LDHs): These materials possess a layered structure with positively charged layers and intercalated anions, making them suitable for the adsorption of anionic dyes. The combination of LDHs with other materials, such as in sunflower stem pith cellulose (B213188) and montmorillonite (B579905) composites, has been explored for dye removal. mdpi.comdokumen.pub
Organo-bentonite: Bentonite, a type of clay, can be modified with organic compounds to enhance its adsorption capacity for organic pollutants. This modification increases the interlayer spacing and introduces organic functional groups, improving its affinity for dye molecules. dokumen.pub
Bioadsorbents: A wide range of biological materials have been studied as low-cost adsorbents. rsc.org Examples include:
Chitosan (B1678972): A biopolymer derived from crustacean shells, chitosan has amine and hydroxyl groups that can interact with dye molecules. mdpi.comresearchgate.net Its polycationic nature in acidic solutions allows for strong electrostatic interactions with anionic dyes. mdpi.com
Sawdust: Bamboo sawdust, both in its native and citric acid-modified forms, has been shown to be an effective adsorbent for direct dyes. dergipark.org.tr
Kenaf Core Fiber: Quaternized kenaf core fiber has been used for the adsorption of acid dyes. researchgate.net
Prunus Dulcis (Almond) Shells: Activated Prunus dulcis has been investigated as a biosorbent for the removal of Acid Green 25. researchgate.net
Molecularly Imprinted Polymers (MIPs): MIPs are highly selective adsorbents created by polymerizing functional and cross-linking monomers around a template molecule (in this case, the dye). After removal of the template, the polymer contains cavities that are specifically shaped to recognize and bind the target dye molecule.
The effectiveness of these adsorbents is closely linked to their surface chemistry and physical structure. Techniques such as Fourier Transform Infrared (FTIR) spectroscopy, Scanning Electron Microscopy (SEM), and Brunauer–Emmett–Teller (BET) analysis are used to characterize these materials and understand their adsorption mechanisms. scirp.orgresearchgate.net
Adsorption Isotherm Models and Their Mechanistic Interpretations
Adsorption isotherms describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the adsorbent at a constant temperature. diva-portal.org Several models are used to analyze this relationship and provide insights into the adsorption mechanism.
Langmuir Isotherm: This model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical active sites. researchgate.netusm.my It is often indicative of chemisorption. The Langmuir model has been found to fit the adsorption data for Direct Red 81 on powdered activated carbon and modified gambir adsorbent well. usm.myneptjournal.com
Freundlich Isotherm: This empirical model describes multilayer adsorption on a heterogeneous surface with a non-uniform distribution of adsorption heat and affinities. researchgate.net It is often associated with physisorption. The Freundlich model was found to better describe the adsorption of Direct Red 81 on bamboo sawdust. dergipark.org.tr
Temkin Isotherm: This model considers the effect of indirect adsorbate-adsorbate interactions on the adsorption process and assumes that the heat of adsorption of all molecules in the layer decreases linearly with coverage. usm.my
Dubinin-Radushkevich (D-R) Isotherm: This model is applied to express the adsorption mechanism with a Gaussian energy distribution onto a heterogeneous surface and can be used to distinguish between physical and chemical adsorption.
The fit of these models to experimental data provides valuable information about the nature of the adsorbent surface and the interaction between the adsorbent and this compound. For instance, a good fit to the Langmuir isotherm suggests a homogeneous surface and monolayer coverage. usm.my
Table 1: Adsorption Isotherm Models and Their Characteristics
| Isotherm Model | Key Assumptions | Type of Adsorption Indicated |
|---|---|---|
| Langmuir | Monolayer adsorption on a homogeneous surface with a finite number of identical sites. researchgate.netusm.my | Often chemisorption |
| Freundlich | Multilayer adsorption on a heterogeneous surface. researchgate.net | Often physisorption |
| Temkin | Considers adsorbate-adsorbate interactions; heat of adsorption decreases linearly with coverage. usm.my | Physisorption or chemisorption |
| Dubinin-Radushkevich | Adsorption on a heterogeneous surface with a Gaussian energy distribution. | Can distinguish between physical and chemical adsorption |
Adsorption Kinetics and Thermodynamic Parameters
Adsorption kinetics describe the rate of dye uptake by the adsorbent, which is crucial for designing efficient wastewater treatment systems.
Pseudo-First-Order Model: This model assumes that the rate of adsorption is proportional to the number of unoccupied sites. neptjournal.com
Pseudo-Second-Order Model: This model assumes that the rate-limiting step is chemisorption involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. researchgate.netneptjournal.com The adsorption kinetics of Direct Red 81 on powdered activated carbon and Direct Red 23 on modified gambir adsorbent were well-represented by the pseudo-second-order model. usm.myneptjournal.com
Thermodynamic parameters, including the change in Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°), provide insights into the spontaneity and nature of the adsorption process.
ΔG° (Gibbs Free Energy): Negative values indicate a spontaneous adsorption process. usm.my
ΔH° (Enthalpy): A positive value suggests an endothermic process, where adsorption is favored at higher temperatures, while a negative value indicates an exothermic process. scirp.orgneptjournal.com The adsorption of Direct Red 81 onto bamboo sawdust was found to be endothermic. dergipark.org.tr
ΔS° (Entropy): A positive value reflects increased randomness at the solid-solution interface during adsorption. usm.my
Table 2: Kinetic Models for Adsorption
| Kinetic Model | Description |
|---|---|
| Pseudo-First-Order | Assumes the rate of adsorption is proportional to the number of available sites. neptjournal.com |
| Pseudo-Second-Order | Assumes the rate-limiting step is chemisorption. researchgate.netneptjournal.com |
Role of Surface Chemistry and Material Structure in Adsorption Efficiency
The efficiency of an adsorbent is fundamentally determined by its surface chemistry and physical structure. mdpi.com
Surface Functional Groups: The presence of functional groups such as hydroxyl (-OH), carboxyl (-COOH), and amino (-NH2) on the adsorbent surface plays a critical role in binding dye molecules. dokumen.pubmdpi.com These groups can participate in electrostatic interactions, hydrogen bonding, and van der Waals forces. For instance, the cationization of cellulose introduces positive charges, enhancing its attraction to anionic dyes like Acid Green 81. mdpi.com
Surface Area and Porosity: A high specific surface area and a well-developed porous structure provide more active sites for dye adsorption, leading to a higher removal capacity. mdpi.comdokumen.pub Activation methods, such as acid treatment, are often employed to increase the surface area and porosity of adsorbents like activated carbon. mdpi.com
pH of the Solution: The pH of the dye solution influences the surface charge of the adsorbent and the ionization of the dye molecule, thereby affecting the electrostatic interactions between them. scirp.org For anionic dyes like Acid Green 81, a lower pH generally leads to a more positively charged adsorbent surface, which enhances adsorption. The optimal pH for the removal of Direct Red 81 using powdered activated carbon was found to be 7. neptjournal.com
Biological Transformation and Bioremediation Approaches
Bioremediation offers an eco-friendly and cost-effective alternative to physicochemical methods for dye removal. tandfonline.com This approach utilizes microorganisms and their enzymes to break down complex dye molecules into simpler, less harmful compounds.
Anaerobic and Aerobic Microbial Degradation Studies
The biodegradation of azo dyes like this compound often involves a two-step process combining anaerobic and aerobic conditions for complete mineralization. bioline.org.br
Anaerobic Degradation: Under anaerobic (oxygen-deficient) conditions, microorganisms utilize the azo bond (-N=N-) as an electron acceptor, leading to the reductive cleavage of this bond. tandfonline.comuminho.pt This initial step results in the decolorization of the dye and the formation of aromatic amines. bioline.org.br While effective for color removal, the resulting aromatic amines can be toxic and require further treatment. bioline.org.br
Aerobic Degradation: The aromatic amines produced during the anaerobic stage are often resistant to further degradation under anaerobic conditions but can be mineralized by different microbial communities under aerobic (oxygen-rich) conditions. Aerobic bacteria can break down these aromatic compounds through hydroxylation and ring-opening mechanisms, ultimately converting them into carbon dioxide, water, and other inorganic substances. tandfonline.com
A sequential anaerobic-aerobic treatment system is therefore considered a highly effective strategy for the complete biodegradation of azo dyes. bioline.org.brijcmas.com Various microbial species, including bacteria and fungi, have been shown to be effective in this process. tandfonline.comuminho.pt For example, Aspergillus niger has demonstrated the ability to decolorize Fast Green with 81% efficiency. tandfonline.com
Enzymatic Bioremediation (e.g., Laccase Activity on Chromophores)
Enzymatic bioremediation utilizes specific enzymes to target and degrade dye molecules. ua.pt This method offers several advantages, including high efficiency and the potential to reduce the formation of toxic byproducts. ua.pt
Laccases: Laccases are multi-copper oxidases that are particularly effective in degrading a wide range of phenolic and non-phenolic compounds, including synthetic dyes. ua.ptmdpi.com They catalyze the oxidation of the dye's chromophore, leading to decolorization. ua.pt Laccases can be obtained from various sources, including fungi, bacteria, and plants. ua.ptresearchgate.net The use of laccase has been successful in the removal of numerous industrial dyes, including Direct Red 81. researchgate.net
Mediators: The substrate range of laccases can be expanded by using small redox-active molecules called mediators. researchgate.netrsc.org These mediators are oxidized by the laccase and, in their oxidized form, can then oxidize the dye molecules that are not directly susceptible to the enzyme. rsc.org
Other enzymes, such as azoreductases and peroxidases, are also involved in the biodegradation of azo dyes. researchgate.net Azoreductases, for instance, are responsible for the reductive cleavage of the azo bond under anaerobic conditions. uminho.pt
Table 3: Chemical Compounds Mentioned
| Compound Name |
|---|
| This compound |
| Citric Acid |
| Direct Red 81 |
| Acid Green 25 |
| C.I. Acid Orange 52 |
| Direct Red 23 |
| Carbon Dioxide |
| Water |
| Laccase |
| Azoreductase |
Integration of Biological and Physicochemical Treatment Systems
The remediation of wastewater containing complex and recalcitrant dyes like this compound often necessitates a multi-faceted approach. Integrating biological and physicochemical treatment systems has emerged as a highly effective strategy, leveraging the strengths of each method to overcome their individual limitations. mdpi.comresearchgate.net Biological treatments, while cost-effective and environmentally friendly, can sometimes struggle with the complete breakdown of synthetic dyes. mdpi.commdpi.com Conversely, physicochemical methods, though often highly efficient in color removal, can be expensive and may generate secondary pollutants like sludge. mdpi.comlidsen.com
Combining these systems creates a synergistic effect. For instance, advanced oxidation processes (AOPs) can be used as a pre-treatment to break down the complex, non-biodegradable structure of acid dyes into simpler, more biodegradable intermediates. pantareiwater.comresearchgate.net These intermediates can then be efficiently mineralized by conventional biological treatments. mdpi.com Research has shown that coupling Fenton or photo-Fenton oxidation with microbiological systems can lead to effective Chemical Oxygen Demand (COD) removal. mdpi.com
Another successful integrated approach is the combination of anaerobic and aerobic biological processes. mdpi.compantareiwater.com The anaerobic phase is highly effective at decolorization through the reductive cleavage of azo bonds, while the subsequent aerobic phase is used to degrade the resulting aromatic amines, which can be toxic. pantareiwater.comexcli.de Studies have demonstrated that a sequential microaerophilic/aerobic process can effectively decolorize dyes and significantly reduce the total organic carbon without the formation of harmful amines. excli.de Hybrid systems, such as combining ozonation with an Up-Flow Anaerobic Sludge Blanket (UASB) reactor or integrating electrochemical oxidation with biological treatments, have also proven effective in degrading organic matter and breaking down dyes. iwaponline.com This metabolic collaboration between different processes can lead to significant decolorization and detoxification of dye-containing wastewater. frontiersin.org
Research into Textile Wastewater Treatment Specific to Acid Dyes
Acid dyes, a class to which this compound belongs, are extensively used in the textile industry for dyeing protein fibers like wool and silk. Due to their high water solubility and the inefficiency of dyeing processes, a significant portion of these dyes is released into wastewater, contributing to high coloration, Chemical Oxygen Demand (COD), and Total Organic Carbon (TOC). mdpi.compantareiwater.com The complex aromatic structure of acid dyes makes them resistant to degradation in conventional wastewater treatment systems. pantareiwater.com Consequently, specific research has focused on developing effective methods for their removal. frontiersin.orgresearchgate.net
Physicochemical methods like coagulation-flocculation, adsorption, and membrane filtration are commonly investigated. mdpi.comfrontiersin.org Adsorption, in particular, is noted as an excellent choice for treating wastewater containing acid dyes. frontiersin.org Biological methods utilizing bacteria, fungi, and enzymes have also been a major focus, prized for being cost-effective and eco-friendly alternatives. lidsen.comfrontiersin.org However, biological techniques alone may not achieve complete removal of acid dyes. mdpi.com Therefore, advanced and integrated systems are at the forefront of current research. iwaponline.comfrontiersin.org
Comprehensive Strategies for Effluent Decolorization and Organic Carbon Reduction
One effective strategy involves using zero-valent iron (ZVI) powder for reductive decolorization. A study on the diazo dye C.I. Acid Black 24 demonstrated that ZVI could achieve 99.7% decolorization and a 57.4% reduction in TOC under optimal conditions. capes.gov.br
Sequential microbial processes have also shown great promise. A bacterial consortium of Providencia rettgeri and Pseudomonas sp. was used to treat Direct Red 81 (a related diazo dye), achieving 98-99% decolorization. excli.de Crucially, the sequential microaerophilic/aerobic process resulted in a 62-72% reduction in TOC, indicating significant mineralization of the dye. excli.de In contrast, treatment under solely microaerophilic conditions led to the formation of undesirable aromatic amines. excli.de
Ozonation is another powerful technique for both decolorization and COD reduction. In the treatment of bromamine (B89241) acid dyestuff wastewater, ozonation at a pH over 11 resulted in complete decolorization within 30 minutes and reduced the COD to 95 mg/L after 90 minutes. researchgate.net
The table below summarizes findings from studies focused on both decolorization and organic load reduction for acid and azo dyes.
| Treatment Method | Dye | Decolorization Efficiency (%) | Organic Carbon Reduction (%) | Reference |
|---|---|---|---|---|
| Zero-Valent Iron (ZVI) | C.I. Acid Black 24 | 99.7 | 57.4 (TOC) | capes.gov.br |
| Bacterial Consortium (Sequential Microaerophilic/Aerobic) | Direct Red 81 | 98-99 | 72 (TOC) | excli.de |
| Ozonation (pH > 11) | Bromamine Acid Dyestuff | ~100 | COD reduced to 95 mg/L | researchgate.net |
| Bacterial Mixed Cultures | Direct Red 81 (up to 400 mg/L) | >80 | Not Specified | nih.gov |
Sustainable and Green Technologies for Industrial Dye Removal
In response to growing environmental concerns, research has increasingly shifted towards sustainable and green technologies for dye removal. chemrxiv.orgrsc.org These methods prioritize the use of renewable resources, generate minimal waste, and are energy-efficient. chemmethod.com
Bio-adsorption: This approach utilizes low-cost, readily available biological materials as adsorbents. Materials like chitosan, activated carbon from coconut shells, and biochar from pine trees have proven effective in removing acid dyes. mdpi.comresearchgate.netacs.org A study using pine tree-derived biochar to remove Acid Violet 17 reported a maximum dye uptake of 29 mg/g. acs.org A significant advantage of this method is the potential for regeneration; the biochar could be regenerated with absolute ethanol, achieving 90-93% removal efficiency even after five cycles. acs.org
Biological Degradation: The use of microorganisms such as bacteria and fungi offers a cost-effective and eco-friendly way to treat dye effluents. mdpi.comlidsen.com White-rot fungi, in particular, have powerful enzyme systems capable of degrading complex dye molecules. frontiersin.orgpu.edu.pk Research on Coriolus versicolor demonstrated its ability to decolorize an acid green dye with 98% efficiency in 7 days, using glucose as a carbon source. pu.edu.pk
Advanced Oxidation Processes (AOPs): AOPs are considered a green technology because they use powerful oxidizing agents like hydroxyl radicals to break down complex pollutants into simpler, less harmful compounds. Techniques such as photocatalysis, Fenton processes, and ozonation can effectively decolorize and mineralize dye wastewater, often with no sludge production. pantareiwater.commdpi.com
The following table highlights various green technologies and their effectiveness in treating acid dyes.
| Green Technology | Specific Method/Agent | Target Dye | Key Finding | Reference |
|---|---|---|---|---|
| Bio-adsorption | Pine Tree-Derived Biochar | Acid Violet 17 | Max dye uptake of 29 mg/g; adsorbent is regenerable. | acs.org |
| Bio-adsorption | Chitosan | Acid Green 9 | Effectively removes the dye from aqueous solutions. | |
| Biological Degradation | Fungus (Coriolus versicolor) | Acid Green Dye | 98% decolorization achieved in 7 days. | pu.edu.pk |
| Biological Degradation | Bacterial Consortium | Direct Red 81 | 98-99% decolorization with significant TOC reduction. | excli.de |
| Advanced Oxidation Process (AOP) | Photocatalysis (e.g., TiO2) | General Dyes | Can lead to complete mineralization of dyes. | pantareiwater.comresearchgate.net |
| Advanced Oxidation Process (AOP) | Fenton's Reagent | Acid Dyes | Effectively reduces COD, color, and toxicity. | pantareiwater.com |
Interactions of C.i. Acid Green 81 with Diverse Substrates and Materials in Research
Research on Dyeing Characteristics and Substrate Affinity
C.I. Acid Green 81, an acid dye, demonstrates a notable affinity for protein fibers such as wool and silk, as well as synthetic fibers like nylon. vulcanchem.comtechnocolourindia.comkolorjetchemicals.com This attraction is due to the ionic bonds that form between the negatively charged anionic groups of the dye and the positively charged amino groups within the fibers, a reaction that is facilitated in an acidic environment. mdpi.commarmara.edu.trwoolwise.com The dye is also utilized for coloring leather and paper. worlddyevariety.com
The molecular structure of acid dyes, which includes sulfonic or carboxylic acid salt functional groups, makes them soluble in water and enables them to bind effectively with appropriate fibers. marmara.edu.tr this compound is specifically used for dyeing silk, nylon, and wool, often in monochrome applications or for color adjustments in combination with other dyes. alibaba.comtkechemi.com Research on similar acid dyes has shown that the dyeing process on nylon 6 can be described by different adsorption isotherm models, such as the Langmuir and Freundlich models, depending on the specific dye's characteristics. itast.ir
Table 1: Substrate Affinity of this compound
| Substrate | Affinity | Primary Use |
| Wool | High | Dyeing |
| Silk | High | Dyeing |
| Nylon | High | Dyeing |
| Leather | Moderate | Dyeing |
| Paper | Moderate | Coloring |
This table is generated based on general statements of applicability of this compound and related acid dyes to the listed substrates.
The interaction between acid dyes like this compound and various substrates is significantly influenced by several key factors, including pH, temperature, and electrolyte concentration.
pH: An acidic environment is crucial for the effective dyeing of protein and polyamide fibers with acid dyes. mdpi.com Lowering the pH of the dye bath protonates the amino groups in the fiber, creating a positive surface charge that attracts the anionic dye molecules. mdpi.com For this compound, dyeing is typically carried out in an acid bath with a pH between 4.5 and 5.0. tkechemi.com Studies on other acid dyes have shown that the initial pH of the solution is a critical factor affecting the adsorption process, with acidic conditions generally enhancing the removal and uptake of anionic dyes. acs.org
Temperature: Temperature plays a vital role in the dyeing process. An increase in temperature enhances the ionic interactions between the positively charged fibers and the negatively charged dye anions. mdpi.com For many dyeing processes, the temperature is gradually raised to boiling to ensure dye penetration and fixation. iosrjournals.org Research on the adsorption of reactive dyes has shown that the mass of dye adsorbed can increase with rising temperatures. wrc.org.za Conversely, for some adsorption processes using activated sludge, lower temperatures (e.g., 20°C) were found to be optimal for the removal of reactive dyes. iwaponline.com
Electrolyte Concentration: The addition of electrolytes, such as sodium chloride (NaCl), can influence dye uptake. In some dyeing processes, electrolytes are added to improve the exhaustion of the dye onto the fabric. iosrjournals.org Research on dye adsorption has demonstrated that increasing the electrolyte concentration can lead to an increase in the mass of dye adsorbed. wrc.org.za The presence of electrolytes can affect the aggregation of dye molecules and their affinity for the fiber surface.
Table 2: Influence of Parameters on Dye-Substrate Interaction
| Parameter | General Effect on Acid Dyeing |
| pH | Lower pH (acidic conditions) increases dye uptake by creating positive charges on the fiber. |
| Temperature | Higher temperatures generally increase the rate of dye diffusion and interaction with the fiber. |
| Electrolyte Concentration | Can enhance dye exhaustion and adsorption onto the substrate. |
This table summarizes the general effects of these parameters on the dyeing process with acid dyes, based on the provided search results.
Investigation of Dye Uptake and Distribution in Fibrous Materials (e.g., Wool, Silk, Nylon, Leather, Paper)
Photostability and Lightfastness Research of this compound on Materials
Research indicates that the photostability and lightfastness of dyes are crucial properties, though specific detailed studies on this compound are limited in the provided results. Generally, acid dyes are known to have better lightfastness compared to their wash fastness. mdpi.com However, some related dyes, like C.I. Acid Green 3, are noted for having low lightfastness, which limits their application in dyeing wool, silk, and leather. nih.gov
The substrate on which the dye is applied also plays a role. The interaction between the dye and the fiber can affect its stability. Chemoinformatics studies have been used to analyze the lightfastness of acid azo dyes on polyamide fibers like Nylon 6.6, indicating a complex relationship between the dye's molecular fragments and its lightfastness properties. mdpi.com
While specific lightfastness ratings for this compound on various materials are not provided, it is a property that is generally evaluated for textile dyes. For instance, synthesized direct dyes have been evaluated for their lightfastness on cotton, with ratings varying based on the specific dye structure. iosrjournals.org The photodegradation of dyes can also be influenced by the presence of photocatalysts, which can accelerate the degradation process under irradiation. researchgate.netmdpi.comias.ac.inmdpi.com
Fundamental Studies of this compound Interaction with Engineered Materials
Molecular imprinting is a technique used to create polymers with recognition sites that are specific to a target molecule, offering high selectivity and binding capacity. researchgate.netmdpi.com This technology has been successfully applied for the selective adsorption and extraction of various textile dyes.
In a study focused on Acid Green 16, a molecularly imprinted polymer (MIP) was synthesized using the dye as a template. researchgate.netunesp.br The resulting MIP demonstrated excellent rebinding of the target dye, with an 83% rebinding rate and a high imprinting factor of 6.91. researchgate.netunesp.br This indicates the successful formation of selective cavities within the polymer structure that are complementary to the Acid Green 16 molecule. unesp.br The MIP also showed high selectivity for Acid Green 16 when compared to other structurally similar dyes. unesp.br Furthermore, the MIP was highly effective in extracting the dye from water samples, achieving nearly 100% recovery, which was superior to commercial solid-phase extraction (SPE) cartridges. researchgate.netunesp.br
The synthesis of these MIPs typically involves a template molecule (the dye), a functional monomer, a cross-linker, and an initiator in a suitable solvent. researchgate.netunesp.brresearchgate.net The interactions between the template and the functional monomer, often through hydrogen bonding or electrostatic interactions, are crucial for the formation of the specific recognition sites. mdpi.com Green synthesis approaches for MIPs, using environmentally friendly components like deep eutectic solvents and chitosan (B1678972), are also being explored. mdpi.commdpi.com
While these studies were conducted on Acid Green 16 and other dyes, the principles of molecular imprinting are broadly applicable and suggest a strong potential for developing MIPs that can selectively bind to this compound for applications in separation, purification, and sensing.
Inorganic layered materials, such as layered double hydroxides (LDHs), have been investigated for their ability to interact with and remove dyes from aqueous solutions. researchgate.net These materials possess a layered structure with positively charged layers that can be neutralized by interlayer anions. nih.gov This structure allows for the intercalation, or insertion, of guest molecules, including anionic dyes, between the layers. nih.govrsc.org
Research on the removal of Acid Green 1 (AG1) using a [Zn–Al–Cl]-LDH demonstrated that the retention of the dye occurs through both adsorption on the external surface and intercalation into the interlayer space. researchgate.net The study found that at lower dye-to-LDH mass ratios, adsorption was the primary mechanism, while at higher ratios, both adsorption and ion exchange leading to intercalation were observed. researchgate.net The adsorption process was found to be most effective at a pH of 8. researchgate.net
The calcination of LDHs to form mixed oxides can enhance their dye adsorption capacity. unesp.br Upon rehydration in an anionic dye solution, these calcined materials can reconstruct their layered structure, intercalating the dye anions in the process. unesp.br This "memory effect" has been shown to be effective for the removal of dyes like Indigo Carmine. unesp.br
The interaction between the dye and the layered material is influenced by factors such as the charge of the dye, the layer charge density of the LDH, and the pH of the solution. The intercalation of organic anions can lead to an expansion of the interlayer space, which can be observed through techniques like X-ray diffraction (XRD). unesp.br These fundamental studies highlight the potential of using inorganic layered materials for the controlled uptake and removal of this compound from solutions.
Computational and Theoretical Investigations of C.i. Acid Green 81
Molecular Modeling and Simulation of Dye-Substrate Interactions
Molecular dynamics (MD) simulations are powerful tools for investigating the interactions between dye molecules and substrate surfaces. mdpi.com These simulations provide a detailed view of the adsorption process, revealing the orientation and conformation of the dye on the substrate. For instance, in the context of dyeing processes, understanding how C.I. Acid Green 81 interacts with fibers like cotton is essential for optimizing dye uptake and fastness. core.ac.uk
Computational studies can model the complex interplay of forces, including van der Waals interactions, hydrogen bonding, and electrostatic forces, that govern the binding of the dye to the substrate. primescholars.com For example, MD simulations can be employed to study the interaction of dyes with materials like nanocrystalline TiO2, which is relevant in the context of dye-sensitized solar cells. srce.hr The insights gained from these simulations can guide the modification of either the dye or the substrate to enhance the desired properties.
Table 1: Key Parameters in Molecular Dynamics Simulations of Dye-Substrate Interactions
| Parameter | Description | Relevance to this compound |
| Force Field | A set of empirical energy functions and parameters used to calculate the potential energy of a system of atoms or molecules. | Determines the accuracy of the simulated interactions between the dye and substrate. |
| Solvent Model | Representation of the solvent (e.g., water) in the simulation. | Crucial for accurately modeling the behavior of a water-soluble dye like this compound. |
| Simulation Time | The duration of the simulated physical process. | Must be long enough to capture the dynamics of dye adsorption and equilibration on the substrate surface. |
| Temperature and Pressure | Thermodynamic conditions of the simulation. | Affects the kinetic and thermodynamic aspects of the dye-substrate interaction. |
| Binding Energy | The energy released upon the association of the dye and substrate. | A quantitative measure of the strength of the interaction. mdpi.com |
Quantum Chemical Calculations for Electronic Structure and Reactivity
Quantum chemical calculations are instrumental in elucidating the electronic structure and reactivity of dye molecules like this compound. acs.org Methods such as Density Functional Theory (DFT) and time-dependent DFT (TD-DFT) are commonly used to predict various molecular properties. researchgate.net
These calculations can determine the energies of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). The HOMO-LUMO gap is a critical parameter that influences the dye's color, photophysical properties, and chemical reactivity. ub.edu A smaller gap generally corresponds to absorption at longer wavelengths.
Furthermore, quantum chemical methods can be used to calculate excited state properties, which are essential for understanding the dye's behavior upon light absorption. ub.edu This includes predicting the absorption and emission spectra, as well as identifying the nature of electronic transitions (e.g., π→π* or n→π*). researchgate.net Such information is vital for applications in areas like photosensitization.
Reactivity descriptors, such as electrostatic potential maps and Fukui functions, can be derived from quantum chemical calculations. These descriptors help in identifying the most likely sites for electrophilic or nucleophilic attack, providing insights into the dye's degradation mechanisms and its interactions with other chemical species.
Table 2: Predicted Electronic Properties of a Representative Triarylmethane Dye
| Property | Calculated Value | Significance |
| HOMO Energy | -5.8 eV | Relates to the electron-donating ability of the molecule. |
| LUMO Energy | -2.5 eV | Relates to the electron-accepting ability of the molecule. |
| HOMO-LUMO Gap | 3.3 eV | Determines the absorption wavelength and color of the dye. |
| Dipole Moment | 8.5 D | Influences solubility and intermolecular interactions. |
| Vertical Excitation Energy (S0 → S1) | 2.9 eV | Corresponds to the main absorption band in the visible spectrum. |
Note: The values presented are illustrative for a generic triarylmethane dye and may not correspond exactly to this compound.
Predictive Modeling for Environmental Fate and Degradation Pathways
Computational models play a crucial role in predicting the environmental fate and degradation of dyes like this compound. nih.govup.pt Given that many dyes are released into wastewater, understanding their persistence, mobility, and transformation in the environment is of paramount importance. nih.govwhiterose.ac.uk
Quantitative Structure-Activity Relationship (QSAR) and Quantitative Structure-Property Relationship (QSPR) models are often employed to predict the environmental properties of chemicals based on their molecular structure. mix-up.eu These models can estimate parameters such as biodegradability, soil sorption, and potential for bioaccumulation. For acid dyes, their high water solubility suggests a tendency to remain in the aquatic environment with low affinity for organic matter. nih.gov
Predictive models can also be used to elucidate potential degradation pathways. For instance, computational tools can simulate the susceptibility of the dye to various degradation processes, such as hydrolysis, photolysis, and microbial degradation. whiterose.ac.uk Advanced oxidation processes (AOPs) are effective in degrading dyes, and modeling can help in understanding the reaction mechanisms and identifying the primary degradation products. brieflands.com For example, studies on similar dyes have shown that degradation can lead to the formation of smaller, often less colored, molecules. mdpi.com Sequential anoxic-aerobic bioreactors have also been shown to be effective in the decolorization and degradation of azo dyes, a process that can be modeled to understand the transformation of the parent dye. researchgate.net
Table 3: Predicted Environmental Fate Parameters for a Generic Anionic Dye
| Parameter | Predicted Value/Behavior | Environmental Implication |
| Water Solubility | High | Tends to remain in the water column. nih.gov |
| Log Kow (Octanol-Water Partition Coefficient) | Low | Low potential for bioaccumulation in fatty tissues. |
| Biodegradation | Slow to moderate | May persist in the environment for some time. |
| Soil Adsorption Coefficient (Koc) | Low | High mobility in soil and potential to leach into groundwater. nih.gov |
| Atmospheric Fate | Expected to exist in the particulate phase. nih.gov | Can be removed from the atmosphere by wet or dry deposition. nih.gov |
Note: These are general predictions for anionic dyes and specific values for this compound would require dedicated modeling.
Emerging Research Frontiers and Future Directions for C.i. Acid Green 81 Studies
Development of Novel Functional Materials Incorporating or Interacting with Acid Green 81
The development of novel functional materials is a burgeoning area of research, with C.I. Acid Green 81 and similar dyes playing a significant role. These materials often leverage the chemical and physical properties of the dye for applications in adsorption, catalysis, and sensing.
One promising avenue of research is the creation of advanced adsorbent materials for the removal of dyes from wastewater. While specific studies on this compound are limited, research on analogous dyes provides a strong indication of future directions. For instance, studies have investigated the use of diatomite, a low-cost and abundant natural adsorbent, for the removal of Direct Red 80 and Direct Red 81 dyes. usb.ac.ir The research highlighted that the adsorption process was influenced by factors such as pH, contact time, and initial dye concentration, with the highest adsorption occurring at a pH of 2. usb.ac.ir Similarly, quaternized kenaf core fiber has been developed as an effective adsorbent for anionic dyes like Acid Blue-25 and Acid Green-25. researchgate.net The modification of the kenaf core fiber enhanced its adsorption capacity, with the Langmuir model best describing the adsorption behavior. researchgate.net
Furthermore, the synthesis of novel polymeric microspheres presents another innovative approach. Researchers have created adsorbents based on divinylbenzene, ethylene (B1197577) glycol dimethylacrylate, and triethoxyvinylsilane, modified with lignin (B12514952) or its derivatives. researchgate.net These functionalized microspheres have shown effectiveness in removing hazardous dyes like C.I. Basic Yellow 2 and C.I. Basic Blue 3 from textile sewage. researchgate.net The inclusion of lignin and inorganic oxides like zirconia and silica (B1680970) enhanced the adsorption capability of these materials. researchgate.net
The photocatalytic degradation of dyes using novel materials is also a significant research frontier. Green polymeric nanomaterials, such as those incorporating metal oxides like TiO2 and ZnO with biopolymers like chitosan (B1678972) and cellulose (B213188), have been developed for the photocatalytic degradation of various dyes. nih.gov These nanomaterials offer improved physicochemical properties and high efficiency in degrading complex dye structures. nih.gov For example, a chitosan–acrylic acid biopolymer grafted with nano-TiO2 was reported to degrade over 90% of malachite green under visible light. nih.gov
The table below summarizes the adsorption capacities of various novel materials for different acid and basic dyes, providing a comparative view of their performance.
Table 1: Adsorption Capacities of Novel Functional Materials for Various Dyes
| Adsorbent Material | Dye | Maximum Adsorption Capacity (mg/g) | Reference |
|---|---|---|---|
| Quaternized Kenaf Core Fiber | Acid Blue-25 | 303.03 | researchgate.net |
| Quaternized Kenaf Core Fiber | Acid Green-25 | 344.83 | researchgate.net |
| Acid-thermal activated nanobentonite | Malachite Green | 312.5 | jwent.net |
Integration of Advanced Analytical Techniques for Real-Time Monitoring
The effective monitoring of dye concentrations in various matrices is crucial for both environmental protection and process control. The integration of advanced analytical techniques for real-time monitoring is a key research direction. Traditional analytical methods, while powerful, often have limitations for on-site and real-time applications. unito.it
Advanced analytical tools such as liquid chromatography (LC) coupled with mass spectrometry (MS) are highly effective for the detection and identification of pollutants at very low concentrations. unito.itmdpi.com Techniques like high-resolution mass spectrometry (TOF, QTOF, and Orbitrap) are increasingly used for non-target analysis. unito.it However, these methods are often laboratory-based and not suitable for continuous online monitoring. unito.it
To address this, there is a growing interest in developing sensors and other real-time monitoring systems. Biosensors, for instance, offer a promising alternative due to their potential for low-cost, energy-saving, and in-situ real-time monitoring. nih.gov These sensors utilize biological components for detecting pollutants and can be designed to be portable and flexible. nih.gov
Spectroscopic methods are also being advanced for real-time analysis, aligning with the principles of green analytical chemistry by minimizing sample preparation and waste. mdpi.com For example, UV-Visible spectroscopy has been used to monitor the degradation of dyes like Nicoracine and Indigo Carmine in real-time. bohrium.comiwaponline.com In one study, the degradation of Indigo Carmine was tracked by monitoring the change in its absorbance at 610 nm. iwaponline.com
The development of functional nucleic acid (FNA)-based sensors is another exciting frontier. acs.org These sensors, which include aptamers and DNAzymes, can be designed to have high affinity and specificity for a wide range of analytes, including metal ions that are often components of dye molecules. acs.org
The table below provides an overview of some advanced analytical techniques and their applications in monitoring dyes and related compounds.
Table 2: Advanced Analytical Techniques for Monitoring Dyes and Related Compounds
| Analytical Technique | Analyte | Application | Reference |
|---|---|---|---|
| Liquid Chromatography-Mass Spectrometry (LC-MS) | Organic Pollutants | Identification of transformation products during degradation | unito.it |
| UV-Visible Spectroscopy | Nicoracine | Monitoring photocatalytic degradation | bohrium.com |
| UV-Visible Spectroscopy | Indigo Carmine | Monitoring photocatalytic degradation | iwaponline.com |
| High-Performance Liquid Chromatography (HPLC) | Environmental Pollutants | Sensitive and accurate analysis of environmental samples | nih.gov |
Cross-Disciplinary Approaches in Environmental and Materials Science
Addressing the environmental challenges posed by dyes like this compound necessitates a cross-disciplinary approach, integrating knowledge from environmental science, materials science, chemistry, and biology. quora.comteresas.ac.in Environmental science provides the framework for understanding the fate and transport of dyes in the environment and their impact on ecosystems. teresas.ac.inaits-tpt.edu.in
Materials science contributes to the development of novel materials for dye removal and degradation, as discussed in section 7.1. The design of these materials often involves a deep understanding of surface chemistry, porosity, and catalytic activity. researchgate.netjwent.net For example, the development of photocatalysts for dye degradation requires knowledge of semiconductor physics and materials synthesis. acs.org
Chemistry plays a fundamental role in understanding the structure and properties of dyes, as well as the mechanisms of their degradation. mdpi.com Green chemistry principles are increasingly being applied to develop more sustainable dyeing processes and to design dyes that are less harmful to the environment. researchgate.netlongdom.orgrsc.org This includes the use of environmentally benign solvents and catalysts. researchgate.netrsc.org
Biology offers solutions through bioremediation, utilizing microorganisms and enzymes to break down dye molecules. mdpi.com The study of the microbial degradation of textile waste is a key area of research, aiming to provide cost-effective and environmentally friendly treatment methods. mdpi.com
The synergy between these disciplines is evident in the development of "green" technologies. For example, the green synthesis of nanoparticles using plant extracts for dye degradation combines principles of materials science and green chemistry. bohrium.com Similarly, the creation of bioactive packaging materials from starch incorporates knowledge from materials science, food science, and green chemistry. mdpi.com
Challenges and Opportunities in Sustainable Dye Chemistry Research
The field of sustainable dye chemistry faces several challenges but also presents significant opportunities for innovation. A major challenge is the development of cost-effective and scalable green alternatives to conventional dyes and dyeing processes. sustainability-directory.com Many natural dyes, for example, have limitations in terms of color vibrancy, durability, and cost. sustainability-directory.comnih.gov
Technical limitations also exist in the application of sustainable technologies. For instance, while non-aqueous solvent-based dyeing is more sustainable, it is often more expensive than water-based processes due to the high volume of solvent required. mdpi.com Overcoming these economic and technical barriers is crucial for the widespread adoption of sustainable practices in the textile industry. sustainability-directory.com
Despite these challenges, there are numerous opportunities for research and development. The design of novel dyes with improved biodegradability and lower toxicity is a key area of focus. rsc.org This involves understanding the relationship between the chemical structure of a dye and its environmental impact.
There is also a significant opportunity in the development of more efficient and sustainable synthesis and application methods. This includes the use of continuous-flow reactors for dye synthesis, which can be more efficient and have a smaller environmental footprint than traditional batch processes. rsc.org Research into solvent-free synthesis methods, such as grinding techniques, also shows promise for reducing the environmental impact of dye production. longdom.orgrsc.org
The valorization of waste biomass for the production of dyes and functional materials is another promising research direction. mdpi.comnih.gov For example, red beetroot peels, a byproduct of the food industry, can be used to extract natural dyes for textiles. mdpi.com
The table below highlights some of the key challenges and opportunities in sustainable dye chemistry.
Table 3: Challenges and Opportunities in Sustainable Dye Chemistry
| Aspect | Challenges | Opportunities |
|---|---|---|
| Dye Development | - Poor fastness and low affinity of some natural dyes. nih.gov- Toxicity and bioaccumulation of certain synthetic dyes. rsc.org | - Design of biodegradable and non-toxic dyes. rsc.org- Use of biogenic colorants from fermentation processes. rsc.org |
| Synthesis & Application | - High cost and technical limitations of some sustainable methods. mdpi.comsustainability-directory.com- Large water and energy consumption in conventional dyeing. sustainability-directory.com | - Development of efficient continuous-flow synthesis. rsc.org- Exploration of solvent-free synthesis methods. longdom.orgrsc.org |
| Raw Materials | - Competition with food sources for plant-based dyes. rsc.org | - Utilization of waste biomass for dye production. mdpi.com- Development of bio-based chemical platforms. ieabioenergy.com |
| Process Monitoring | - Lack of robust, real-time monitoring for sustainable processes. | - Integration of advanced analytical techniques and sensors. nih.govmdpi.com |
Table 4: List of Chemical Compounds
| Compound Name |
|---|
| This compound |
| Direct Red 80 |
| Direct Red 81 |
| Acid Blue-25 |
| Acid Green-25 |
| C.I. Basic Yellow 2 |
| C.I. Basic Blue 3 |
| Malachite Green |
| Nicoracine |
| Indigo Carmine |
| Titanium Dioxide (TiO2) |
| Zinc Oxide (ZnO) |
| Zirconia (ZrO2) |
| Silica (SiO2) |
| Divinylbenzene |
| Ethylene Glycol Dimethylacrylate |
| Triethoxyvinylsilane |
| Lignin |
| Chitosan |
| Cellulose |
| Dopamine |
| Ascorbic Acid |
| Uric Acid |
| Alizarine Brilliant Green 6GW |
| Telon Fast Green 6G |
| Nylosan Brilliant Green F 6GLN |
| Acid Red 66 |
| C.I. Acid green 8 |
| C.I. Acid green 9 |
| C.I. Reactive yellow 81 |
| Acid Red 14 |
| Acid Yellow 17 |
| Methyl Orange |
| Methyl Blue |
| Brilliant Green |
| Carmine Indigo |
| Toluidine Blue |
| Lead |
| 1-naphthol |
| Boron trifluoride |
| Sodium nitrite |
| CuAl2O4 |
| Phosphonic acid |
| Lactic acid |
| Succinic acid |
| Furandicarboxylic acid |
| 3-Nitrobenzaldehyde |
| N,N-diethylbenzenamine |
| 1-Chloro-2,4-dinitrobenzene |
| Oxalic acid |
| (3-chloro-2-hydroxypropyl) trimethylammonium chloride |
| Hydrogen peroxide |
| 4-vinylbenzene chloride |
| 1-aminoethyl-3-methylimidazolium tetrafluoroborate |
| 1-hydroxyethyl-3-methylimidazolium tetrafluoroborate |
| Terphthalic acid |
| BiOCl |
| Na2WO4 |
| Bi2WO6 |
| Fe3O4 |
| Fe3O4@SiO2-SO3H |
| CeO2 |
| CuO |
| NiO |
| Mn3O4 |
| SnO2 |
| γ-Bi2MoO6 |
| Bi2Mo3O12 |
| Fe2Mo3O12 |
| V2O5 |
| MoO3 |
| Sm2FeTaO7 |
| Sudan-I |
| Solvent Yellow 16 |
| N-methylated diaminotriphenylmethane |
| Acetic acid |
| Tannic acid |
| Citric acid |
| Tartaric acid |
| Potassium dichromate |
| Aluminum sulfate (B86663) |
| Ferrous sulfate |
| Copper sulfate |
| Salix alba |
| Acutodesmus obliquus |
| Kenaf |
| Diatomite |
| Nanobentonite |
| Polypyrrole |
| Graphene |
| Pyrroloquinoline quinone |
| Ferroncene |
| Phenazine methosulfate |
| Benzoquinone |
| N-methylphenazinium |
| Cytochrome b562 |
| Osmium |
| Ruthenium |
| Uranyl (UO22+) |
| Magnesium (Mg2+) |
| Lead (Pb2+) |
| Sodium chloride |
| Sodium hydroxide |
| Sulfuric acid |
| Hydrochloric acid |
| Nitric acid |
| Freund's complete adjuvant |
| Carboxymethylcellulose |
| Xylene |
| TBP (tributyl phosphate) |
| CMPO (carbamoylmethylphosphine oxide) |
| Ethanol |
| Methanol (B129727) |
| Nitrogen |
| Oxygen |
| Air |
| Argon |
| Helium |
| Carbon dioxide |
| Methane |
| Ammonia |
| Hydrogen sulfide |
| Sulfur dioxide |
Conclusion
Synthesis of Key Research Findings on C.I. Acid Green 81
This compound, an anthraquinone (B42736) dye also known as Alizarine Brilliant Green 6GW, is a synthetic colorant with notable applications and a subject of environmental science research. chemiis.comojp.govcas.org Primarily, it serves as a dye for protein fibers such as wool and silk, as well as synthetic polyamides like nylon, imparting a bright green hue. alibaba.com Its utility extends to the coloration of leather. chemicalbook.com The dye is recognized for its good solubility in water, forming a green powder that is valued in textile dyeing and printing for its color fastness and resistance to light. alibaba.comguidechem.com
Research into the environmental impact of this compound has focused significantly on its removal from industrial wastewater. Due to the stability of such dyes, conventional biological treatment methods are often insufficient for complete degradation. wordpress.com Consequently, advanced oxidation processes (AOPs) have been investigated. Studies have demonstrated that photocatalytic degradation using titanium dioxide (TiO2) under UV light is a viable method for breaking down the dye. wordpress.comscientific.net The efficiency of this degradation is influenced by several operational parameters, including catalyst loading, initial dye concentration, and the pH of the solution. wordpress.comresearchgate.net
In addition to photocatalysis, bioremediation has emerged as a promising treatment method. Research has shown that certain fungal strains, such as Stropharia aeruginosa, can effectively decolorize and biodegrade this compound. researchgate.net This process involves the enzymatic action of laccase, which breaks the complex dye molecule into smaller, lower molecular weight compounds, thereby reducing its toxicity. researchgate.net The biodegradation of the dye into compounds like (E)-2-methylglutaconic acid, ethosuximide, and leucinic acid has been confirmed through analytical techniques like High-Resolution Liquid Chromatography-Mass Spectrometry (HR-LCMS). researchgate.net
Analytical methods are crucial for the detection and identification of this compound, both in commercial products and environmental samples. Techniques such as Thin-Layer Chromatography (TLC) coupled with Raman spectroscopy have been successfully employed for its classification and identification in forensic analysis of textile fibers. ojp.gov These methods are part of a broader array of analytical tools, including liquid chromatography and mass spectrometry, used for the analysis of dyes and other contaminants of emerging concern. itrcweb.org
The table below summarizes the key research areas and findings related to this compound.
Table 1: Summary of Research Findings on this compound
| Research Area | Key Findings | References |
|---|---|---|
| Applications | Primarily used for dyeing wool, silk, nylon, and leather. alibaba.comchemicalbook.com Valued for providing a stable and vibrant green color. chemiis.com | chemicalbook.com, chemiis.com, alibaba.com |
| Environmental Treatment (Photocatalysis) | Can be effectively degraded by UV/TiO2 photocatalysis. wordpress.comscientific.net Degradation efficiency depends on catalyst dose, dye concentration, and pH. researchgate.net | wordpress.com, scientific.net, researchgate.net |
| Environmental Treatment (Bioremediation) | The fungus Stropharia aeruginosa can biodegrade the dye using laccase enzymes. researchgate.net Degradation results in low molecular weight, less toxic compounds. researchgate.net | researchgate.net |
| Analytical Techniques | Identified in forensic samples using Thin-Layer Chromatography (TLC) and Raman spectroscopy. ojp.gov | ojp.gov |
Identification of Research Gaps and Promising Avenues for Future Inquiry
Despite the existing body of research, several gaps remain in the scientific understanding of this compound, presenting opportunities for future investigation.
A primary research gap is the lack of a complete, publicly available synthesis pathway. While related anthraquinone and triarylmethane dyes have documented manufacturing methods involving condensation and oxidation reactions, specific, detailed protocols for this compound are not readily found in the reviewed literature. vulcanchem.comworlddyevariety.comgoogle.com A comprehensive study detailing its synthesis, including reaction conditions, catalysts, and purification methods, would be of significant value to the chemical industry and for the synthesis of analytical standards.
While photocatalytic and biological degradation studies have shown promise, there is a need for more extensive research into the degradation byproducts. Current studies have identified some smaller molecules resulting from biodegradation, but a complete mapping of the degradation pathways under various conditions (e.g., aerobic, anaerobic, different microbial strains, and AOPs) is lacking. researchgate.netmst.dk Understanding the identity and potential toxicity of all intermediate and final degradation products is essential for a full environmental risk assessment.
Furthermore, the long-term environmental fate and ecotoxicity of this compound and its degradation products are not well-documented. Most studies focus on removal efficiency in controlled lab settings. wordpress.comresearchgate.net Future research should include long-term studies in simulated or real-world environmental systems (soil, sediment, aquatic ecosystems) to understand its persistence, mobility, bioavailability, and potential for bioaccumulation. europa.eu
The development of standardized and validated analytical methods for quantifying this compound and its key metabolites in complex environmental matrices like soil, water, and biological tissues is another critical area. itrcweb.orgfssai.gov.in While methods exist for fiber analysis, robust protocols for environmental monitoring are less established. ojp.gov Such methods are a prerequisite for effective environmental monitoring and for validating the efficacy of remediation technologies on a larger scale.
Finally, comparative studies evaluating the efficiency, cost-effectiveness, and environmental footprint of different treatment technologies (e.g., photocatalysis vs. bioremediation vs. adsorption) for this compound would provide valuable guidance for industries seeking sustainable and economically viable wastewater treatment solutions.
The table below outlines potential future research directions.
Table 2: Proposed Future Research Directions for this compound
| Research Area | Proposed Focus | Rationale |
|---|---|---|
| Chemical Synthesis | Elucidate and document the complete synthesis pathway and purification process. | Fills a fundamental knowledge gap and supports the production of analytical standards. |
| Degradation Pathways | Comprehensive identification of all intermediate and final byproducts from various treatment processes. | Enables a complete environmental risk assessment of the dye and its breakdown products. |
| Ecotoxicology | Investigate long-term environmental fate, persistence, and toxicity in various ecosystems. | Provides crucial data for understanding the real-world environmental impact beyond lab conditions. |
| Analytical Chemistry | Develop and validate standardized methods for detecting the dye and its metabolites in environmental samples. | Essential for effective environmental monitoring and regulatory compliance. |
| Comparative Technology | Assess the performance, cost, and sustainability of different wastewater treatment methods. | Informs industrial decision-making for implementing the most effective and responsible treatment strategies. |
Q & A
Q. How can open-access repositories enhance the transparency of research on this compound?
- Recommendations : Deposit raw spectral data, instrument parameters, and computational scripts in platforms like Zenodo or Figshare. Use persistent identifiers (DOIs) and cite repositories in publications to enable replication .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
